Oxirane, 2-(bromomethyl)-, (2R)-
Description
Oxirane, 2-(bromomethyl)-, (2R)- (CAS 3132-64-7) is a chiral epoxide with the molecular formula C₃H₅BrO and a molecular weight of 136.98 g/mol . The compound features a bromomethyl group attached to the oxirane (epoxide) ring, with the (2R) configuration defining its stereochemistry. This structure makes it highly reactive in nucleophilic ring-opening reactions, particularly in asymmetric synthesis and pharmaceutical intermediate preparation.
Properties
Molecular Formula |
C3H5BrO |
|---|---|
Molecular Weight |
136.98 g/mol |
IUPAC Name |
(2R)-2-(bromomethyl)oxirane |
InChI |
InChI=1S/C3H5BrO/c4-1-3-2-5-3/h3H,1-2H2/t3-/m0/s1 |
InChI Key |
GKIPXFAANLTWBM-VKHMYHEASA-N |
SMILES |
C1C(O1)CBr |
Isomeric SMILES |
C1[C@@H](O1)CBr |
Canonical SMILES |
C1C(O1)CBr |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data
Electronic and Structural Studies
- DFT studies () reveal that electron-withdrawing groups (e.g., bromine) on oxiranes lower LUMO energy, enhancing electrophilicity and reactivity in π–π* transitions .
- The (2R) configuration in bromomethyl oxirane optimizes binding to chiral catalysts, as seen in asymmetric epoxide ring-opening reactions .
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